Cas no 1361608-41-4 (2-Amino-5-(2,6-dichlorophenyl)pyridine-3-acetic acid)

• Product Name: 2-Amino-5-(2,6-dichlorophenyl)pyridine-3-acetic acid
• CAS No: 1361608-41-4
• MF: C₁₃H₁₀Cl₂N₂O₂
• MW: 297.136701107025
• CID: 4928829
• Update Time: 2025-05-21

2-Amino-5-(2,6-dichlorophenyl)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-(2,6-dichlorophenyl)pyridine-3-acetic acid

• Inchi： 1S/C13H10Cl2N2O2/c14-9-2-1-3-10(15)12(9)8-4-7(5-11(18)19)13(16)17-6-8/h1-4,6H,5H2,(H2,16,17)(H,18,19)
• InChI Key： NULGRYCAHHYDEO-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1=CN=C(C(CC(=O)O)=C1)N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 320
• XLogP3: 2.8
• Topological Polar Surface Area: 76.2

Additional information on 2-Amino-5-(2,6-dichlorophenyl)pyridine-3-acetic acid

Introduction to 2-Amino-5-(2,6-dichlorophenyl)pyridine-3-acetic Acid (CAS No. 1361608-41-4)

2-Amino-5-(2,6-dichlorophenyl)pyridine-3-acetic acid, identified by its CAS number CAS NO. 1361608-41-4, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the pyridine derivatives family, a class of molecules widely recognized for their diverse biological activities and applications in medicinal chemistry. The structural framework of this molecule incorporates several key functional groups that contribute to its unique chemical properties and potential therapeutic utilities.

The molecular structure of 2-Amino-5-(2,6-dichlorophenyl)pyridine-3-acetic acid consists of a pyridine core substituted with an amino group at the 2-position, a 2,6-dichlorophenyl group at the 5-position, and a carboxylic acid moiety at the 3-position. This specific arrangement of substituents imparts distinct reactivity and interaction capabilities with biological targets. The presence of chlorine atoms enhances the electron-withdrawing effect, influencing the electronic properties of the molecule and potentially modulating its binding affinity to biological receptors.

In recent years, there has been growing interest in pyridine-based compounds due to their role as pharmacophores in various drug candidates. The synthesis and characterization of 2-Amino-5-(2,6-dichlorophenyl)pyridine-3-acetic acid have been subjects of extensive research, aiming to uncover novel therapeutic applications. The compound's structural features make it a valuable scaffold for designing molecules with enhanced selectivity and efficacy.

One of the most compelling aspects of this compound is its potential in the development of targeted therapies. Pyridine derivatives have been extensively studied for their interactions with enzymes and receptors involved in various disease pathways. The specific substitution pattern in 2-Amino-5-(2,6-dichlorophenyl)pyridine-3-acetic acid suggests that it may interact with proteins in ways that could be exploited for therapeutic benefit. For instance, its ability to modulate enzyme activity or receptor binding could make it a promising candidate for treating conditions such as cancer, inflammation, or neurological disorders.

The synthesis of 2-Amino-5-(2,6-dichlorophenyl)pyridine-3-acetic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, including cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only highlight the compound's complexity but also underscore the importance of innovative approaches in pharmaceutical chemistry.

Recent studies have begun to explore the pharmacological properties of 2-Amino-5-(2,6-dichlorophenyl)pyridine-3-acetic acid. Preclinical investigations have demonstrated that this compound exhibits notable activity against certain cancer cell lines, suggesting its potential as an anticancer agent. The mechanism of action appears to involve inhibition of key signaling pathways that are aberrantly activated in tumors. Additionally, the compound has shown promise in modulating inflammatory responses by interacting with specific cytokine receptors.

The development of drug candidates often relies on understanding their interactions at a molecular level. Computational chemistry and molecular modeling techniques have been instrumental in predicting how 2-Amino-5-(2,6-dichlorophenyl)pyridine-3-acetic acid might bind to biological targets. These studies provide critical insights into optimizing the compound's structure for improved potency and reduced side effects. By leveraging computational tools alongside experimental data, researchers can accelerate the discovery process and bring new therapies to market more efficiently.

The role of pyridine derivatives in medicinal chemistry continues to expand with each passing year. The versatility of these compounds allows for the design of molecules with tailored properties suited to specific therapeutic needs. As research progresses, compounds like 2-Amino-5-(2,6-dichlorophenyl)pyridine-3-acetic acid are expected to emerge as key players in next-generation drug development pipelines. Their unique structural features and biological activities position them as promising candidates for further exploration.

In conclusion, 2-Amino-5-(2,6-dichlorophenyl)pyridine-3-acetic acid (CAS NO. 1361608-41-4) represents a significant advancement in pharmaceutical chemistry. Its complex structure and diverse biological activities make it a valuable asset in the search for novel therapeutics. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of today's most pressing medical challenges.